Cas no 2680533-95-1 (tert-butyl 1-(dimethylamino)methyl-2-azabicyclo2.1.1hexane-2-carboxylate)

• Product Name: tert-butyl 1-(dimethylamino)methyl-2-azabicyclo2.1.1hexane-2-carboxylate
• CAS No: 2680533-95-1
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD34186424
• CID: 5645850
• PubChem ID: 165942538
• Update Time: 2025-10-31

tert-butyl 1-(dimethylamino)methyl-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-[(dimethylamino)methyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate
• 2-Azabicyclo[2.1.1]hexane-2-carboxylic acid, 1-[(dimethylamino)methyl]-, 1,1-dimethylethyl ester
• tert-butyl 1-(dimethylamino)methyl-2-azabicyclo2.1.1hexane-2-carboxylate

• MDL： MFCD34186424
• Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-8-10-6-13(15,7-10)9-14(4)5/h10H,6-9H2,1-5H3
• InChI Key： NPOAGXYVRFNVPR-UHFFFAOYSA-N
• SMILES： C12(CN(C)C)CC(C1)CN2C(OC(C)(C)C)=O

Experimental Properties

• Density: 1.083±0.06 g/cm3(Predicted)
• Boiling Point: 295.1±13.0 °C(Predicted)
• pka: 10.49±0.28(Predicted)

Additional information on tert-butyl 1-(dimethylamino)methyl-2-azabicyclo2.1.1hexane-2-carboxylate

Teri-butyl 1-(dimethylamino)methyl-2-azabicyclo[2.1.1]hexane-2-carboxylate: A Comprehensive Overview

The compound tert-butyl 1-(dimethylamino)methyl-2-azabicyclo[2.1.1]hexane-2-carboxylate, identified by the CAS number 2680533-95-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic amides, which are known for their unique structural properties and versatile functionalities.

The molecular structure of tert-butyl 1-(dimethylamino)methyl-2-azabicyclo[2.1.1]hexane-2-carboxylate consists of a bicyclic system, specifically a [2.1.1] bicyclo framework, which provides rigidity and stability to the molecule. The presence of a dimethylamino group introduces basicity, while the tert-butyl ester group adds bulk and enhances solubility properties. These features make the compound an attractive candidate for use in drug design and material science.

Recent studies have highlighted the importance of bicyclic amides in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors with high affinity and selectivity. For instance, researchers have explored the potential of tert-butyl 1-(dimethylamino)methyl-2-azabicyclo[2.1.1]hexane-2-carboxylate as a lead compound in the development of new antibiotics and anticancer agents.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution, cyclization, and esterification processes. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis have been employed to optimize the production process, ensuring high yields and purity.

In terms of applications, tert-butyl 1-(dimethylamino)methyl-2-azabicyclo[2.1.1]hexane-2-carboxylate has shown promise in drug delivery systems due to its ability to form stable complexes with various therapeutic agents. Additionally, its unique physical properties make it suitable for use in polymer materials and advanced coatings.

Recent research has also focused on the environmental impact of this compound, particularly its biodegradability and toxicity profiles. Studies indicate that under specific conditions, the compound can undergo enzymatic degradation, reducing its persistence in the environment.

In conclusion, tert-butyl 1-(dimethylamino)methyl-2-azabicyclo[2.1.1]hexane-2-carboxylate represents a valuable addition to the arsenal of organic compounds used in modern chemistry and pharmacology. Its structural versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations across multiple industries.